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Compound of Interest

Compound Name: LRRK2-IN-13

Cat. No.: B12367168 Get Quote

For researchers and scientists at the forefront of drug development, the responsible handling

and disposal of chemical compounds like LRRK2-IN-13 is a critical component of laboratory

safety and environmental stewardship. This guide provides essential, step-by-step procedures

for the safe disposal of this potent LRRK2 inhibitor, ensuring the protection of laboratory

personnel and adherence to regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any work involving LRRK2-IN-13, it is imperative to consult your institution's

specific safety protocols and the manufacturer's Safety Data Sheet (SDS) if available. While a

specific SDS for LRRK2-IN-13 is not publicly available, the following general precautions for

handling potent kinase inhibitors should be strictly followed.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves when handling LRRK2-IN-13
in either solid or solution form.[2]

Avoid Exposure: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood, to prevent the inhalation of dust or aerosols.[3] Direct contact with skin

and eyes should be avoided.[2]

Emergency Procedures: In case of accidental contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[2] If
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inhaled, move to fresh air and seek medical assistance.[2] If swallowed, rinse the mouth with

water and consult a physician.[2]

Step-by-Step Disposal Plan
The disposal of LRRK2-IN-13 and any contaminated materials must be managed as

hazardous chemical waste.[3] Under no circumstances should this compound or its solutions

be disposed of in the regular trash or poured down the drain.[2]

Step 1: Waste Segregation and Collection

Proper segregation of waste is fundamental to ensure safe and compliant disposal.[3] All

materials that have come into contact with LRRK2-IN-13 must be segregated from general

laboratory waste.[3]

Solid Waste: Collect unused or expired LRRK2-IN-13 powder in its original container or a

new, clearly labeled, and sealed waste container.[2] Contaminated consumables such as

pipette tips, tubes, flasks, gloves, and weigh boats should be collected in a dedicated, sealed

container labeled as "Hazardous Chemical Waste."[1]

Liquid Waste: Collect all aqueous and solvent-based solutions containing LRRK2-IN-13 in a

leak-proof, sealable container.[3] The container must be compatible with the solvents used

(e.g., DMSO). Do not mix with other solvent waste streams unless compatibility has been

confirmed.[1]

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with LRRK2-IN-
13 must be disposed of immediately in a designated, puncture-proof sharps container.[3]

Step 2: Labeling and Storage

Properly labeling and storing waste is crucial for safe disposal.

Labeling: All waste containers must be clearly and securely labeled with the words

"Hazardous Waste," the full chemical name "LRRK2-IN-13," and any other components of

the waste mixture.[1]
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Storage: Store all waste containers in a designated, secure area away from incompatible

materials and general laboratory traffic.[1] The storage area should be cool, dry, and well-

ventilated.[1]

Step 3: Final Disposal

Institutional Procedures: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[1] Always follow your institution's specific procedures

for hazardous waste pickup.

Chemical and Physical Properties
While specific quantitative data for LRRK2-IN-13 is limited, the following table includes

available information and data for a similar, well-characterized LRRK2 inhibitor, LRRK2-IN-1,

for reference.

Property LRRK2-IN-13 LRRK2-IN-1 (for reference)

Target LRRK2 LRRK2

IC₅₀ 0.57 nM (WT)
13 nM (WT), 6 nM (G2019S

mutant)[4]

Molecular Weight Not specified 570.69 g/mol

Formula Not specified C₃₁H₃₈N₈O₃

Storage

Room temperature in

continental US; may vary

elsewhere.[5]

Store at -20°C

Solubility Not specified Soluble in DMSO[4]

CAS Number Not specified 1234480-84-2

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of LRRK2-IN-13.
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Caption: Logical workflow for the safe disposal of LRRK2-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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